Cas no 876708-65-5 (5-Ethyl-7-trifluoromethyl-pyrazolo[1,5-a]-pyrimidine-3-carboxylic acid)

• Product Name: 5-Ethyl-7-trifluoromethyl-pyrazolo[1,5-a]-pyrimidine-3-carboxylic acid
• CAS No: 876708-65-5
• MF: C₁₀H₈F₃N₃O₂
• MW: 259.184632301331
• MDL: MFCD06751681
• CID: 3076625
• PubChem ID: 3145961
• Update Time: 2025-04-21

5-Ethyl-7-trifluoromethyl-pyrazolo[1,5-a]-pyrimidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Ethyl-7-trifluoromethyl-pyrazolo[1,5-a]-pyrimidine-3-carboxylic acid
• 5-Ethyl-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• XSTFRVOFOXGPBI-UHFFFAOYSA-N
• DTXSID001153450
• 876708-65-5
• 5-ethyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylicacid
• 5-ethyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• AKOS000300127

• MDL： MFCD06751681
• Inchi： 1S/C10H8F3N3O2/c1-2-5-3-7(10(11,12)13)16-8(15-5)6(4-14-16)9(17)18/h3-4H,2H2,1H3,(H,17,18)
• InChI Key： XSTFRVOFOXGPBI-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CC)=NC2=C(C(=O)O)C=NN12)(F)F

Computed Properties

• Exact Mass: 259.05686099Da
• Monoisotopic Mass: 259.05686099Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 67.5Ų

5-Ethyl-7-trifluoromethyl-pyrazolo[1,5-a]-pyrimidine-3-carboxylic acid Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT